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Compound of Interest

Compound Name: aspergillin PZ

Cat. No.: B15558490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the total synthesis of aspergillin
PZ, a complex pentacyclic cytochalasan natural product. The information enclosed details a

biomimetic synthetic approach, summarizes its biological activities, and provides detailed

experimental protocols for its preparation for research purposes.

Introduction
Aspergillin PZ is a structurally intricate isoindole alkaloid first isolated from the fungus

Aspergillus awamori.[1] It belongs to the cytochalasan family of natural products, which are

known for their wide range of potent biological activities. The complex architecture of

aspergillin PZ, featuring a pentacyclic skeleton with ten contiguous stereocenters, has made it

a challenging target for total synthesis. A notable and efficient approach has been a 13-step

biomimetic synthesis, which proceeds from divinyl carbinol.[1] This route is significantly shorter

than the initial 28-step synthesis.[1] Aspergillin PZ has garnered interest for its potential

antitumor and antifungal properties, making its efficient synthesis a valuable tool for further

biological investigation.
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Biological Activity of Aspergillin PZ
Aspergillin PZ exhibits moderate cytotoxic activity against a range of human cancer cell lines.

Like other members of the cytochalasan family, its mechanism of action is believed to involve

the disruption of the actin cytoskeleton. By binding to the barbed, fast-growing ends of actin

filaments, it inhibits both the assembly and disassembly of actin monomers, leading to

alterations in cell morphology, inhibition of cell division, and induction of apoptosis. While its

antifungal activity has been noted as low, its cytotoxic profile warrants further investigation for

potential therapeutic applications.

Quantitative Biological Data
Cell Line Activity IC50 (µM) Reference

HL-60 (Human

promyelocytic

leukemia)

Cytotoxicity 56.61 [2]

A2780 (Human

ovarian carcinoma)
Cytotoxicity >5 [2]

PC3 (Human prostate

adenocarcinoma)
Cytotoxicity >25

LNCaP (Human

prostate

adenocarcinoma)

Cytotoxicity >50

PANC-1 (Human

pancreatic carcinoma)
Cytotoxicity -

MDA-MB231 (Human

breast

adenocarcinoma)

Cytotoxicity -

A549 (Human lung

carcinoma)
Cytotoxicity -

Pyricularia oryzae Antifungal
Moderate deformation

of conidia
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Total Synthesis of Aspergillin PZ: A Biomimetic
Approach
The total synthesis of aspergillin PZ has been achieved via a convergent, 13-step biomimetic

route. The key features of this synthesis include a high-pressure Diels-Alder reaction to

construct the isoindolone core and a final acid-catalyzed, vinylogous Prins-type cyclization to

furnish the pentacyclic framework.

Experimental Workflow

Fragment Synthesis

Key Coupling and Cycloaddition Macrocyclization and Final Cascade
Divinyl Carbinol Vinyl Iodide IntermediateMulti-step transformation

Suzuki-Miyaura Coupling

Tiglic Aldehyde Dienylboronate Intermediate
Multi-step transformation

Triene Intermediate High-Pressure Diels-Alder Isoindolone Core Macrocyclization Macrocyclic Intermediate Biomimetic Cascade
(Vinylogous Prins Cyclization) Aspergillin PZ

Click to download full resolution via product page

Caption: Workflow of the 13-step biomimetic total synthesis of aspergillin PZ.

Experimental Protocols
The following are representative protocols for key steps in the biomimetic total synthesis of

aspergillin PZ. For full experimental details, including characterization data, it is recommended

to consult the primary literature.

High-Pressure Diels-Alder Cycloaddition
This reaction constructs the core isoindolone structure from the triene intermediate.

Reaction: [4+2] Cycloaddition of the triene intermediate with a suitable dienophile.
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Procedure: A solution of the triene intermediate and the dienophile in a suitable solvent (e.g.,

dichloromethane) is subjected to high pressure (10-14 kbar) for an extended period (e.g.,

16.5 hours). The reaction mixture is then concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

yield the desired isoindolone cycloadduct. A typical reported yield for this type of reaction is

around 41%.

Macrocyclization
This step forms the 11-membered macrocycle.

Reaction: Intramolecular Horner-Wadsworth-Emmons reaction.

Procedure: To a solution of the phosphonate precursor in a suitable solvent (e.g.,

acetonitrile) at an elevated temperature (e.g., 60 °C), a base such as LiCl and i-Pr2NEt is

added. The reaction is stirred until completion as monitored by TLC.

Purification: The reaction mixture is quenched, extracted, dried, and concentrated. The crude

product is purified by flash column chromatography to afford the macrocyclic enone.

Biomimetic Cascade: Vinylogous Prins-Type Cyclization
This is the final, complexity-generating step to yield aspergillin PZ.

Reaction: Acid-catalyzed intramolecular cyclization cascade.

Procedure: The macrocyclic precursor, a silyl-protected alcohol, is treated with a fluoride

source in the presence of an acid (e.g., HF in acetonitrile). This initiates a cascade reaction

involving deprotection and a subsequent transannular attack of a nucleophilic alkene onto an

activated enone, followed by interception of the resulting carbocation by a hydroxyl group.

Purification: The reaction is quenched and the product is extracted. The crude material is

purified by chromatography to provide aspergillin PZ. This biomimetic cascade has been

reported to proceed in excellent yield.
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Mechanism of Action: Disruption of the Actin
Cytoskeleton
As a member of the cytochalasan family, aspergillin PZ's biological effects are primarily

attributed to its interaction with the actin cytoskeleton. This disruption of a fundamental cellular

component leads to the observed cytotoxicity.
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Caption: Proposed mechanism of action of aspergillin PZ via disruption of actin dynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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